Cas no 52093-28-4 (Samarium(iii) trifluoromethanesulfonate)

• Product Name: Samarium(iii) trifluoromethanesulfonate
• CAS No: 52093-28-4
• MF: C₃F₉O₉S₃Sm
• MW: 597.567330360413
• MDL: MFCD00192431
• CID: 56158
• PubChem ID: 24866661
• Update Time: 2025-11-02

Samarium(iii) trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Samarium trifluoromethanesulfonate
• Samarium(III) trifluoromethanesulphonate
• Samarium(III) triflate
• Samarium(III) trifluoromethanesulfonate
• Neodymium(iii) trifluoromethanesulfonate
• samarium(3+),trifluoromethanesulfonate
• Trifluoromethanesulfonic acid samarium(III) salt
• SY010669
• F15446
• Samarium(III)Trifluoromethanesulfonate
• SAMARIUM TRIFLATE
• DDCWGUIPLGMBPO-UHFFFAOYSA-K
• samarium (III) trifluoromethanesulfonate
• samarium(3+);trifluoromethanesulfonate
• MFCD00192431
• Samarium(III) trifluoromethanesulfonate, Trace metals grade, 99.95%
• samarium(3+) ion tritrifluoromethanesulfonate
• 52093-28-4
• DTXSID50436118
• AMY37811
• C3F9O9S3Sm
• Samarium(III) trifluoromethanesulphonate; Samarium(III) triflate;Samarium(III) trifluoromethanesulfonate
• Sm(OTf)3
• GS-6838
• A871073
• AKOS024438748
• Samarium(Iii) Trifluoromethanesulfonate,97%
• SAMARIUM(3+) TRITRIFLATE
• Samarium(iii) trifluoromethanesulfonate

• MDL： MFCD00192431
• Inchi： 1S/3CHF3O3S.Sm/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
• InChI Key： DDCWGUIPLGMBPO-UHFFFAOYSA-K
• SMILES： [Sm+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 598.77600
• Monoisotopic Mass: 598.77581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Color/Form: Crystal pellets
• Boiling Point: 162°C at 760 mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 196.74000
• LogP: 3.39660
• Sensitiveness: Hygroscopic

Samarium(iii) trifluoromethanesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• TSCA：No
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Samarium(iii) trifluoromethanesulfonate

Samarium(III) Trifluoromethanesulfonate (CAS No. 52093-28-4): A Versatile Catalyst in Modern Chemistry

Samarium(III) trifluoromethanesulfonate (CAS No. 52093-28-4), often abbreviated as Sm(OTf)3, is a highly efficient lanthanide-based catalyst that has gained significant attention in organic synthesis and materials science. This compound belongs to the family of trifluoromethanesulfonate salts, known for their exceptional stability and catalytic activity under various reaction conditions. The unique combination of samarium's f-electron configuration and the triflate anion's weakly coordinating nature makes this reagent particularly valuable in modern chemical research.

One of the most remarkable properties of samarium(III) triflate is its water tolerance, which sets it apart from many conventional Lewis acids. This characteristic has made it a preferred choice for reactions that require aqueous conditions or involve moisture-sensitive substrates. Researchers have extensively studied its application in carbon-carbon bond formation, asymmetric synthesis, and polymerization reactions, where it demonstrates superior selectivity and yield compared to traditional catalysts.

In recent years, the demand for rare earth catalysts like Sm(OTf)3 has surged due to growing interest in sustainable chemistry and green synthesis methods. The compound's ability to catalyze reactions at relatively low temperatures aligns perfectly with the current focus on energy-efficient processes in the chemical industry. Moreover, its recyclability and minimal environmental impact make it an attractive option for pharmaceutical manufacturers seeking to reduce their carbon footprint.

The application spectrum of samarium trifluoromethanesulfonate extends to advanced material synthesis, particularly in the development of luminescent materials and molecular magnets. Materials scientists have exploited the unique photophysical properties of samarium(III) ions to create novel optical materials with potential applications in OLED technology and bioimaging probes. These developments respond to the increasing market demand for high-performance materials in electronics and medical diagnostics.

From a structural perspective, Sm(OTf)3 features a coordination geometry that varies depending on the solvent system and reaction conditions. This flexibility contributes to its versatility as a catalyst. The trifluoromethanesulfonate ligands provide excellent solubility in both polar organic solvents and water, while the samarium center maintains sufficient Lewis acidity to activate various substrates. This balance between solubility and reactivity makes samarium(III) triflate particularly useful in homogeneous catalysis systems.

Recent advancements in catalytic asymmetric synthesis have highlighted the importance of lanthanide triflates like Sm(OTf)3. The compound has shown exceptional performance in Michael additions, Mannich reactions, and cycloadditions, often delivering high enantioselectivity when combined with appropriate chiral ligands. These transformations are crucial for the synthesis of biologically active molecules, addressing the pharmaceutical industry's need for efficient routes to chiral building blocks.

The thermal stability of samarium(III) trifluoromethanesulfonate makes it suitable for high-temperature applications that would decompose more conventional catalysts. This property has led to its adoption in polymer chemistry, where it facilitates controlled polymerization processes for creating materials with precise molecular weights and architectures. The growing field of smart materials particularly benefits from these capabilities, as researchers develop responsive polymers for various technological applications.

In analytical chemistry, Sm(OTf)3 serves as an effective NMR shift reagent for resolving complex spectra of organic compounds. This application takes advantage of the paramagnetic nature of samarium(III) ions to simplify the interpretation of proton and carbon NMR spectra. Such analytical tools are becoming increasingly important as molecular structures grow more complex in modern drug discovery and materials research.

The synthesis and handling of samarium triflate require specialized knowledge due to the hygroscopic nature of the compound. Proper storage conditions, typically under inert atmosphere or in desiccators, are essential to maintain its catalytic activity. These practical considerations have become particularly relevant with the expansion of high-throughput screening methods in chemical research, where reagent stability directly impacts experimental reproducibility.

Market analysts predict steady growth in the rare earth catalyst sector, with samarium(III) trifluoromethanesulfonate positioned as a key player. The compound's unique combination of properties addresses several current challenges in chemical manufacturing, including the need for atom-efficient processes and milder reaction conditions. As industries continue to prioritize sustainable practices, the demand for versatile catalysts like Sm(OTf)3 is expected to rise accordingly.

Looking forward, research on samarium(III) triflate is likely to focus on expanding its application scope through innovative ligand design and reaction engineering. The development of supported catalyst systems and continuous flow processes incorporating this reagent could further enhance its utility in industrial settings. These advancements would align with the broader trends toward process intensification and catalyst immobilization in modern chemical technology.

In conclusion, Samarium(III) trifluoromethanesulfonate (CAS No. 52093-28-4) represents a powerful tool in contemporary chemistry, bridging fundamental research and industrial applications. Its unique catalytic properties, combined with growing environmental considerations in chemical synthesis, ensure its continued relevance across multiple scientific disciplines. As researchers uncover new applications and refine existing methodologies, this remarkable compound will undoubtedly remain at the forefront of catalytic innovation.